Cas no 7078-98-0 (2,6-di-tert-butyl-4-(phenylmethylidene)cyclohexa-2,5-dien-1-one)

• Product Name: 2,6-di-tert-butyl-4-(phenylmethylidene)cyclohexa-2,5-dien-1-one
• CAS No: 7078-98-0
• MF: C₂₁H₂₆O
• MW: 294.430546283722
• MDL: MFCD00514861
• CID: 576390
• PubChem ID: 160881
• Update Time: 2025-06-14

2,6-di-tert-butyl-4-(phenylmethylidene)cyclohexa-2,5-dien-1-one Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadien-1-one,2,6-bis(1,1-dimethylethyl)-4-(phenylmethylene)-
• 2,5-cyclohexadien-1-one,2,6-bis(1,1-dimethylethyl)-4-(phenylmethylene)
• 4-benzylidene-2,6-ditert-butylcyclohexa-2,5-dien-1-one
• 1 DU1R&amp
• 1&amp
• 2,6-Bis(1,1-dimethylethyl)-4-(phenylmethylene)cyclohexa-2,5-dien-1-one
• 429-460-4
• FX1&amp
• L6V DYJ BX1&amp
• 2,6-bis(i,i-dimethyethyl)-4-(phenylmethylone)-2,5-cyclohexadiene-i-0ne
• 2,6-di-tert-butyl-4-(phenylmethylidene)cyclohexa-2,5-dien-1-one
• 2,6-Bis(1,1-dimethylethyl)-4-phenylmethylenecyclohexa-2,5-dien-1-one
• AMY322
• DTXSID6052453
• AKOS001720844
• 2,6-bis(1,1-dimethylethyl)-4-(phenylenemethylene)cyclohexa-2,5-dien-1-one
• 4-Benzylidene-2,6-ditert-butyl-2,5-cyclohexadien-1-one #
• 4-benzylidene-2,6-di-tert-butylcyclohexa-2,5-dien-1-one
• A1-24399
• 2,6-BIS(1,1-DIMETHYLETHYL)-4-(PHENYLMETHYLENE)-2,5-CYCLOHEXADIEN-1-ONE
• 4-benzylidene-2,6-di-t-butylcyclohexa-2,5-dienone
• 2,6-di-tert.-butyl-4-benzylidene-2,5-cyclohexadien-one
• EN300-22936825
• NS00009502
• D75555
• 7078-98-0
• 4-benzylidene-2,6-di-tert-butylcyclohexa-2,5-dienone
• CS-16265
• EC 429-460-4
• CS-0094455
• 2,5-Cyclohexadien-1-one, 2,6-bis(1,1-dimethylethyl)-4-(phenylmethylene)-
• SCHEMBL86407
• DB-205572
• STK751070

• MDL： MFCD00514861
• Inchi： 1S/C21H26O/c1-20(2,3)17-13-16(12-15-10-8-7-9-11-15)14-18(19(17)22)21(4,5)6/h7-14H,1-6H3
• InChI Key： HCUWXYBKPSKTAB-UHFFFAOYSA-N
• SMILES： O=C1C(=C/C(=C\C2C=CC=CC=2)/C=C1C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 294.19848
• Monoisotopic Mass: 294.198365449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on 2,6-di-tert-butyl-4-(phenylmethylidene)cyclohexa-2,5-dien-1-one

Research Briefing on 2,6-di-tert-butyl-4-(phenylmethylidene)cyclohexa-2,5-dien-1-one (CAS: 7078-98-0)

In recent years, the compound 2,6-di-tert-butyl-4-(phenylmethylidene)cyclohexa-2,5-dien-1-one (CAS: 7078-98-0) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest advancements related to this compound, focusing on its synthesis, biological activities, and potential applications in drug development.

The compound, characterized by its quinone methide structure, has been studied extensively for its antioxidant and anti-inflammatory properties. Recent studies have demonstrated its ability to scavenge reactive oxygen species (ROS) and inhibit pro-inflammatory cytokines, making it a promising candidate for the treatment of oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Furthermore, its structural versatility allows for modifications that can enhance its pharmacological profile.

One of the key findings in recent research is the compound's role as a modulator of cellular signaling pathways. Investigations have revealed that 2,6-di-tert-butyl-4-(phenylmethylidene)cyclohexa-2,5-dien-1-one can interact with specific protein targets, such as NF-κB and Nrf2, which are critical in regulating inflammation and oxidative stress responses. These interactions suggest its potential as a lead compound for the development of novel therapeutics targeting chronic inflammatory conditions.

In addition to its biological activities, advancements in the synthetic methodologies for this compound have also been reported. Recent publications highlight improved synthetic routes that offer higher yields and better scalability, which are essential for its potential industrial and pharmaceutical applications. These developments are expected to facilitate further research and preclinical studies.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. Ongoing research is focused on structural derivatization and formulation strategies to address these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are anticipated to accelerate the translation of this compound into clinical candidates.

In conclusion, 2,6-di-tert-butyl-4-(phenylmethylidene)cyclohexa-2,5-dien-1-one (CAS: 7078-98-0) represents a valuable scaffold in medicinal chemistry with diverse therapeutic potentials. Continued research into its mechanisms of action and synthetic optimization will be crucial for unlocking its full potential in drug discovery and development.